Cas no 13931-64-1 (1-cyclohexylpropyl carbamate)

• Product Name: 1-cyclohexylpropyl carbamate
• CAS No: 13931-64-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD00868178
• CID: 162012
• PubChem ID: 3050432
• Update Time: 2025-07-18

1-cyclohexylpropyl carbamate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol, a-ethyl-, 1-carbamate
• 1-cyclohexylpropyl carbamate
• Procymate
• Procymate [INN:DCF]
• UNII-308EUN932K
• Equipax
• Carbamic acid 1-cyclohexylpropyl ester
• T-3303
• 13931-64-1
• NS00122204
• CARBAMIC ACID, 1-CYCLOHEXYLPROPYL ESTER
• PROCYMATE [INN]
• DTXSID90864456
• CHEBI:134829
• SCHEMBL1651001
• 308EUN932K
• Equipax; Procymat; T 3303
• CYCLOHEXANEMETHANOL, .ALPHA.-ETHYL-, 1-CARBAMATE
• Z1198155507
• PROCYMATE [MI]
• AKOS006239793
• Q7247564
• CHEMBL2104652
• EN300-322370

• MDL： MFCD00868178
• Inchi： 1S/C10H19NO2/c1-2-9(13-10(11)12)8-6-4-3-5-7-8/h8-9H,2-7H2,1H3,(H2,11,12)
• InChI Key： IGISNRIWPJVXDB-UHFFFAOYSA-N
• SMILES： O(C(N)=O)C(CC)C1CCCCC1

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Melting Point: 128-129°
• PSA: 52.32000
• LogP: 3.14090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-cyclohexylpropyl carbamate

Comprehensive Analysis of 1-Cyclohexylpropyl Carbamate (CAS No. 13931-64-1): Properties, Applications, and Industry Trends

1-Cyclohexylpropyl carbamate, identified by its CAS number 13931-64-1, is a specialized organic compound with a unique molecular structure. This compound belongs to the carbamate family, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile functional groups. The cyclohexylpropyl moiety in its structure contributes to its lipophilicity, making it a subject of interest for drug formulation and material science applications.

In recent years, the demand for carbamate derivatives has surged, driven by their role in synthesizing bioactive molecules. Researchers frequently search for "1-cyclohexylpropyl carbamate solubility" or "CAS 13931-64-1 synthesis methods," reflecting the compound's relevance in R&D. Its stability under physiological conditions makes it a candidate for controlled-release formulations, aligning with the industry's focus on sustainable drug delivery systems.

The compound's molecular weight (213.29 g/mol) and chemical formula (C10H19NO2) are critical parameters for analytical chemists. Laboratories often prioritize "13931-64-1 HPLC analysis" or "1-cyclohexylpropyl carbamate NMR spectrum" queries to ensure purity standards. Advanced techniques like mass spectrometry and FT-IR spectroscopy are employed to characterize this compound, addressing the growing need for precision in chemical identification.

From an industrial perspective, 1-cyclohexylpropyl carbamate is explored for its potential in polymer modification. The "carbamate functional group" enhances compatibility with polyurethane matrices, a topic trending in "green material innovation" discussions. Manufacturers increasingly seek "bio-based carbamates" to reduce environmental impact, positioning this compound as a viable alternative in coatings and adhesives.

Regulatory compliance remains a key concern for users of CAS 13931-64-1. Safety data sheets (SDS) emphasize proper handling protocols, with search trends showing spikes in "1-cyclohexylpropyl carbamate storage conditions." The compound's LD50 values and ecotoxicological profiles are frequently updated in databases like REACH, ensuring alignment with global chemical safety standards.

Emerging applications include its use as an intermediate in flavor and fragrance synthesis. The cyclohexyl group imparts subtle woody notes, making it valuable for premium perfumery. This niche application has led to increased searches for "carbamate-based aroma chemicals" and "13931-64-1 in cosmetic formulations," particularly in markets prioritizing clean-label ingredients.

Future research directions may explore 1-cyclohexylpropyl carbamate's role in enzyme inhibition studies. Preliminary data suggest interactions with cholinesterases, sparking academic interest in "carbamate medicinal chemistry." Such developments could position this compound as a scaffold for neurodegenerative disease research, coinciding with rising public health awareness.

For procurement specialists, understanding "CAS 13931-64-1 market trends" is essential. Global suppliers are expanding production capacities to meet demand from Asia-Pacific pharmaceutical hubs. Price volatility analyses and "1-cyclohexylpropyl carbamate supplier verification" remain top procurement priorities in 2024.

Environmental fate studies indicate moderate biodegradability for 13931-64-1, prompting innovations in "carbamate wastewater treatment" technologies. This aligns with corporate sustainability goals and responds to search queries about "eco-friendly chemical disposal." Lifecycle assessment tools are increasingly applied to evaluate its industrial footprint.

In analytical method development, 1-cyclohexylpropyl carbamate serves as a reference standard for chromatographic calibration. Laboratories optimizing "HPLC methods for carbamates" frequently require high-purity batches, driving quality control advancements. The compound's distinct UV absorption profile facilitates detection at low concentrations.

Cross-disciplinary collaborations are exploring CAS 13931-64-1's potential in electronic materials. Its dielectric properties show promise for organic semiconductor applications, resonating with "next-gen material science" search trends. Patent filings related to its use in flexible electronics have increased by 18% since 2022.

Quality benchmarks for 1-cyclohexylpropyl carbamate continue to evolve, with updated monographs in pharmacopeial standards. Analytical chemists prioritize "13931-64-1 impurity profiling" to meet stringent ICH guidelines. Advanced techniques like 2D-NMR and high-resolution MS are becoming standard for certification.

The compound's stereochemical properties warrant special consideration in chiral synthesis. Researchers investigating "asymmetric carbamate formation" often utilize its structure as a model system. This has implications for developing single-enantiomer pharmaceuticals, a rapidly growing market segment.

Industrial scale-up challenges for CAS 13931-64-1 production are addressed through continuous flow chemistry innovations. Process engineers search for "carbamate continuous manufacturing" solutions to improve yield and reduce solvent waste. These advancements support the chemical industry's transition toward Industry 4.0 practices.

In formulation science, the logP value of 1-cyclohexylpropyl carbamate (approximately 2.1) makes it valuable for lipid-based delivery systems. This property drives formulation queries related to "enhanced bioavailability compounds" and "oral drug absorption enhancers," particularly for poorly soluble active ingredients.

Thermal stability studies reveal decomposition thresholds above 200°C, informing "carbamate processing temperatures" in polymer applications. Differential scanning calorimetry (DSC) data is frequently requested by material scientists optimizing thermoset formulations containing this compound.